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Compound of Interest |

Compound Name: CXCRY7 modulator 2
Cat. No.: B2682537
Get Quote
\ J

For researchers and drug development professionals, ensuring laboratory safety is paramount,
especially when working with novel compounds like CXCR7 modulator 2. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure research environment. By offering procedural, step-by-step guidance, this
document aims to be the preferred source for laboratory safety and chemical handling
information, building deep trust by providing value beyond the product itself.

Understanding the Compound: Physicochemical
and In Vivo Data

While a comprehensive Safety Data Sheet (SDS) for CXCR7 modulator 2 is not publicly
available, information from its supplier, MedChemExpress, provides some key data points.
CXCR7 modulator 2 is a modulator of the C-X-C Chemokine Receptor Type 7 with a Ki of 13
nM.[1] The compound has a purity of 98.71%.[1]

The following table summarizes available quantitative data for CXCR7 modulator 2 (HY-
112154). It is critical to note that this information is not exhaustive and should be supplemented
with a compound-specific risk assessment before any handling occurs.
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Property Value Notes

Purity 98.71% As provided by the supplier.[1]

For C-X-C Chemokine

Binding Affinity (Ki) 13 nM
Receptor Type 7 (CXCR7).[1]

Maximal Plasma Concentration

682 ng/mL In vivo data in mice.[1]

(Cmax)
Time to Maximal Plasma ) o

) 0.25h In vivo data in mice.
Concentration (Tmax)
Area Under the Curve (AUC) 740 ng/mL/h In vivo data in mice.

) Based on typical form of small
Appearance Solid Powder (Assumed)
molecule modulators.

Solubility Good aqueous solubility

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1

month.

Storage

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive personal protective equipment (PPE) strategy is crucial when handling
potent, biologically active compounds like CXCR7 modulator 2. The following table outlines
the recommended PPE.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

N95 or higher-rated respirator

Recommended for weighing
and handling of the solid
compound to prevent

inhalation of fine particles.

Hand Protection

Double Nitrile Gloves

Wear two pairs of nitrile
gloves. The outer pair should
be changed immediately upon

contamination.

Eye Protection

Chemical Splash Goggles

Must be worn at all times in the
laboratory to protect against

splashes.

Body Protection

Laboratory Coat

A dedicated lab coat should be

worn over personal clothing.

Foot Protection

Closed-toe shoes

Standard laboratory practice to

protect against spills.

Below is a diagram illustrating the standard procedure for donning and doffing PPE to minimize

contamination.
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Doffing PPE

Remove Outer Gloves |—>| Remove Goggles l—) Remove Lab Coat |—>| Remove Inner Gloves |—>| Remove Respirator l—)| Wash Hands
Donning PPE

| Wash Hands |—>| Don Lab Coat |—>| Don Respirator Don Goggles Don Inner Gloves |—>| Don Outer Gloves
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Chemical Spill Occurs

Y

Alert Personnel & Supervisor

Y
Assess Spill Hazard & Size

Large or

Hazardous Small & Manageable

Y
Don Appropriate PPE

Y

Evacuate Area (if necessary)

Y

Contain the Spill

Y

Clean Up Spill Material

Y

Decontaminate Spill Area

\4

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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